Cas no 172923-85-2 (Amicenomycin A)

• Product Name: Amicenomycin A
• CAS No: 172923-85-2
• MF: C₄₃H₅₆O₁₆
• MW: 828.896804617238
• CID: 175358
• Update Time: 2024-03-01

Amicenomycin A Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-1,7,12(2H)-trione,9-(2,6-dideoxy-b-D-lyxo-hexopyranosyl)-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-[[(2R,5S,6S)-tetrahydro-6-methyl-5-[[(2S,5R,6S)-tetrahydro-6-methyl-5-[[(2R,5R,6S)-tetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-,(3R,4aR,12bS)- (9CI)
• Benz[a]anthracene-1,7,12(2H)-trione,9-(2,6-dideoxy-b-D-lyxo-hexopyranosyl)-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-[[(2R,
• Amicenomycin A
• Benz[a]anthracene-1,7,12(2H)-trione,9-(2,6-dideoxy-b-D-lyxo-hexopyranosyl)-3,4,4a,12b-tetrahydro-4a,8,12b-trihydroxy-3-[[tetrahydro-6-methyl-5-[[tetrahydro-6-methyl-5-[(tetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl)oxy]-2H-pyran-2-yl]oxy]-2H-pyran-2-yl]oxy]-,[2R-[2a(3R*,4aR*,12bS*),5a[2S*,5R*(2R*,5R*,6S*),6S*],6a]]-

• Inchi： 1S/C43H56O16/c1-19-26(44)8-11-32(54-19)57-28-9-12-33(55-20(28)2)58-29-10-13-34(56-21(29)3)59-41(5)17-31(46)43(52)36-25(14-15-42(43,51)18-41)39(49)35-24(40(36)50)7-6-23(38(35)48)30-16-27(45)37(47)22(4)53-30/h6-7,14-15,19-22,26-30,32-34,37,44-45,47-48,51-52H,8-13,16-18H2,1-5H3
• InChI Key： GDYLFNIZUODTFT-UHFFFAOYSA-N
• SMILES： OC12C(CC(C)(OC3CCC(OC4CCC(OC5CCC(O)C(C)O5)C(C)O4)C(C)O3)CC1(C=CC1C(C3C(=C(C4OC(C)C(O)C(O)C4)C=CC=3C(=O)C2=1)O)=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 59
• XLogP3: 0.456

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines